1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-fluorophenoxy)propan-1-one

• IUPAC Name: 1-(3-fluoro-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-fluorophenoxy)propan-1-one
• InChI: InChI=1S/C16H19F2NO2/c1-10(21-15-5-3-2-4-14(15)18)16(20)19-12-6-7-13(19)9-11(17)8-12/h2-5,10-13H,6-9H2,1H3
• InChI Key: DIGXKXKANSEUTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1C2CCC1CC(C2)F)OC3=CC=CC=C3F
• Molecular Formula: C16H19F2NO2
• Molecular Weight: 295.32 g/mol

Description

1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-fluorophenoxy)propan-1-one, also known as RTI-55, is a chemical compound that belongs to the class of phenyltropanes. It is a potent psychostimulant drug that has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. In

Mechanism of Action

1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-fluorophenoxy)propan-1-one acts as a potent dopamine reuptake inhibitor by binding to the dopamine transporter (DAT) and preventing the reuptake of dopamine into presynaptic neurons. This leads to increased dopamine levels in the synaptic cleft, which can result in improved neurological function and a reduction in symptoms of neurological and psychiatric disorders.
Biochemical and Physiological Effects:
1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-fluorophenoxy)propan-1-one has been shown to have a number of biochemical and physiological effects, including increased dopamine levels in the brain, improved cognitive function, and reduced symptoms of neurological and psychiatric disorders such as Parkinson's disease, ADHD, and cocaine addiction. It has also been shown to have potential neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-fluorophenoxy)propan-1-one is its potent dopamine reuptake inhibition activity, which makes it a valuable tool for studying the role of dopamine in neurological and psychiatric disorders. However, one of the limitations of 1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-fluorophenoxy)propan-1-one is its potential for abuse and addiction, which can make it difficult to study in humans.

Future Directions

There are a number of future directions for research on 1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-fluorophenoxy)propan-1-one, including further studies on its potential therapeutic applications in the treatment of neurological and psychiatric disorders, as well as its potential neuroprotective effects. Additionally, future research could focus on developing safer and more effective analogs of 1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-fluorophenoxy)propan-1-one that have reduced potential for abuse and addiction. Finally, research could also focus on developing new methods for synthesizing 1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-fluorophenoxy)propan-1-one that are more efficient and cost-effective.
Conclusion:
In conclusion, 1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-fluorophenoxy)propan-1-one is a potent psychostimulant drug that has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. Its mechanism of action involves dopamine reuptake inhibition, which can lead to increased dopamine levels in the brain and improved neurological function. While there are limitations to its use in lab experiments, there are many potential future directions for research on 1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-fluorophenoxy)propan-1-one, including further studies on its therapeutic applications and the development of safer and more effective analogs.

Synthesis Methods

1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-fluorophenoxy)propan-1-one can be synthesized using a multi-step process that involves the reaction of 3,4-dichlorobenzoic acid with methylamine, followed by reduction with lithium aluminum hydride, and subsequent reaction with 2-fluorophenol and 3-fluoro-8-azabicyclo[3.2.1]octane-8-carboxylic acid chloride. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-fluorophenoxy)propan-1-one has been studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and cocaine addiction. It has been shown to act as a potent dopamine reuptake inhibitor, which can lead to increased dopamine levels in the brain and improved neurological function.